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Compound of Interest

Compound Name: 4-fluoro-2-methylbenzotrifluoride

Cat. No.: B1312784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluoro-2-methylbenzotrifluoride, identified by the CAS number 80245-26-7, is a fluorinated

aromatic compound with growing importance in the fields of medicinal chemistry,

agrochemicals, and materials science. Its unique substitution pattern, featuring a fluorine atom

and a trifluoromethyl group on a toluene scaffold, imparts specific physicochemical properties

that are highly sought after in the design of novel molecules. The trifluoromethyl group can

enhance metabolic stability, lipophilicity, and binding affinity, while the fluorine atom can

modulate electronic properties and metabolic pathways. A thorough understanding of the

physical properties of this compound is essential for its effective use in synthesis, formulation,

and quality control. This guide provides a detailed overview of the core physical properties of 4-
fluoro-2-methylbenzotrifluoride, along with standardized experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of 4-fluoro-2-methylbenzotrifluoride are critical for its handling,

reaction setup, and purification. It is a colorless liquid with a faint odor.[1] It is insoluble in water

but soluble in common organic solvents.[1] A summary of its key quantitative physical

properties is presented in the table below.
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Property Value Units

Molecular Formula C8H6F4 -

Molecular Weight 178.13 g/mol

Boiling Point 131.2 °C at 760 mmHg

Density 1.241 g/cm³

Refractive Index 1.416 -

Source: Mol-Instincts[2]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standardized methodologies for measuring the key physical

parameters of 4-fluoro-2-methylbenzotrifluoride.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Capillary Method

Sample Preparation: A small amount of 4-fluoro-2-methylbenzotrifluoride is placed in a

small test tube or a fusion tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid in

the test tube. The test tube is then securely attached to a thermometer.

Heating: The entire assembly is heated in a controlled manner using a Thiele tube or a

melting point apparatus with a heating block. The heating should be gradual and uniform.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then stopped.
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Measurement: The temperature at which the bubbling ceases and the liquid begins to enter

the capillary tube is recorded as the boiling point.

Determination of Density
Density is the mass per unit volume of a substance.

Methodology: Pycnometer or Graduated Cylinder Method

Mass of Empty Container: The mass of a clean, dry pycnometer or a graduated cylinder is

accurately measured using an analytical balance.

Volume of Liquid: A known volume of 4-fluoro-2-methylbenzotrifluoride is added to the

pycnometer or graduated cylinder.

Mass of Container and Liquid: The total mass of the container with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of 4-fluoro-2-methylbenzotrifluoride are placed on the

prism of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark regions

is sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken should also be recorded, as the refractive index is

temperature-dependent.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of a physical

property of a liquid compound.
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Generalized workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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